Cas no 22365-47-5 (Piperazine-1-carboxamidine hemisulfate)

• Product Name: Piperazine-1-carboxamidine hemisulfate
• CAS No: 22365-47-5
• MF: C₁₀H₂₆N₈O₄S
• MW: 354.429639339447
• MDL: MFCD03428318
• CID: 252737
• PubChem ID: 44890711
• Update Time: 2025-04-19

Piperazine-1-carboxamidine hemisulfate Chemical and Physical Properties

Names and Identifiers

• Piperazine-1-carboxamidine hemisulfate
• piperazine-1-carboximidamide
• 1-AMIDINOPIPERAZINE SULFATE
• A25991
• AKOS015854479
• DTXSID90945017
• MFCD03428318
• 62122-69-4
• J-014669
• 1-amidinopiperazine hemisulfate
• BIS(PIPERAZINE-1-CARBOXIMIDAMIDE); SULFURIC ACID
• 22365-47-5
• Bis(piperazine-1-carboximidamide) hemisulfate
• 1-Amidinopiperazine sulfate;Piperazine-1-carboximidamide hemisulfate
• 1-Amidinopiperazine sulfate(2:1)
• piperazine-1-carboximidamide;sulfuric acid
• FKMYVONKCVRLGT-UHFFFAOYSA-N
• Piperazine-1-carboximidamide hemisulfate
• FT-0705442
• Sulfuric acid--piperazine-1-carboximidamide (1/2)
• CS-0323959
• Piperazine-1-carboxamidine 0.5-sulfate
• DB-081774

• MDL： MFCD03428318
• Inchi： 1S/2C5H12N4.H2O4S/c2*6-5(7)9-3-1-8-2-4-9;1-5(2,3)4/h2*8H,1-4H2,(H3,6,7);(H2,1,2,3,4)
• InChI Key： FKMYVONKCVRLGT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N1(C(=N)N)CCNCC1.N1(C(=N)N)CCNCC1

Computed Properties

• Exact Mass: 354.18000
• Monoisotopic Mass: 354.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213A^2

Experimental Properties

• Melting Point: >300°C
• Boiling Point: 453°Cat760mmHg
• Flash Point: 227.8°C
• PSA: 213.26000
• LogP: 0.13160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines